Caffeine-d9
Caffeine-d9
Brand Name:
Vulcanchem
CAS No.:
72238-85-8
VCID:
VC0020866
InChI:
InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1D3,2D3,3D3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C8H10N4O2
Molecular Weight:
203.25 g/mol
Caffeine-d9
CAS No.: 72238-85-8
Reference Standards
VCID: VC0020866
Molecular Formula: C8H10N4O2
Molecular Weight: 203.25 g/mol
| CAS No. | 72238-85-8 |
|---|---|
| Product Name | Caffeine-d9 |
| Molecular Formula | C8H10N4O2 |
| Molecular Weight | 203.25 g/mol |
| IUPAC Name | 1,3,7-tris(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1D3,2D3,3D3 |
| Standard InChIKey | RYYVLZVUVIJVGH-GQALSZNTSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C=NC2=C1C(=O)N(C(=O)N2C([2H])([2H])[2H])C([2H])([2H])[2H] |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Synonyms | 3,7-Dihydro-1,3,7-(trimethyl-d9)-1H-purine-2,6-dione; 1,3,7-Trimethylxanthine-d9; 7-Methyltheophylline-d9; Alert-Pep-d9; Cafalgine-d9; Cafeina-d9; Caffedrine-d9; Caffein-d9; Cafipel-d9; DHCplus-d9; Dasin-d9; Diurex-d9; Durvitan-d9; Guaranine-d9; Hyco |
| PubChem Compound | 13001304 |
| Last Modified | Nov 12 2021 |
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